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Compound of Interest

Compound Name: Cycluron

Cat. No.: B1210594

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding
of the solubility and stability of the urea herbicide Cycluron in aqueous solutions. Due to its
status as an obsolete herbicide, publicly available data is limited. Therefore, this guide also
incorporates information on structurally similar phenylurea herbicides to provide a broader
context for its potential behavior.

Core Properties of Cycluron

Cycluron, chemically known as 3-cyclooctyl-1,1-dimethylurea, is a solid, colorless, and
odorless compound.[1] A summary of its key physical and chemical properties is presented in
Table 1.

Property Value Reference
Chemical Formula C11H22N20 [1]
Molecular Weight 198.31 g/mol [1]
Melting Point 138 °C [1]
Water Solubility (20 °C) 1.1-1.2¢g/L [1]

OMU, N-cyclooctyl-N',N'-
Synonyms ] [1]
dimethylurea
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Aqueous Solubility of Cycluron

The solubility of a substance in water is a critical parameter influencing its environmental fate
and bioavailability.

Reported Solubility Data

The aqueous solubility of Cycluron has been reported at 20 °C. The available data are
summarized in Table 2.

Molar Solubility

Temperature (°C) Solubility (g/L) Solubility (mglL)
(mol/L)

~5.5x1073-6.0x
103

20 11-12 1100 - 1200

Data sourced from PubChem.[1]

Factors Influencing Solubility

While specific data for Cycluron is unavailable, the solubility of urea-based compounds in
agueous solutions is generally influenced by temperature and pH.

o Temperature: The solubility of most solid organic compounds, including urea derivatives,
tends to increase with rising temperature.[2][3][4]

e pH: The solubility of some urea herbicides, particularly sulfonylureas, can be significantly
affected by the pH of the solution.[5][6][7] For many phenylurea herbicides, solubility can
increase in more acidic or alkaline conditions compared to neutral pH, depending on the
specific pKa of the compound.[6]

Stability of Cycluron in Aqueous Solutions

The stability of Cycluron in water is a key determinant of its persistence in the environment.
The primary degradation pathways for urea herbicides in agueous environments are hydrolysis
and photolysis. Although it has been stated that Cycluron is stable, urea herbicides as a class
are known to degrade under certain conditions.[1][8]
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Hydrolysis

Hydrolysis is a chemical reaction in which a water molecule cleaves one or more chemical
bonds. For phenylurea herbicides, the urea bridge is the primary site for hydrolytic attack.

While specific hydrolysis data for Cycluron is not available, studies on other urea herbicides
like monuron indicate that hydrolysis is negligible in neutral solutions at room temperature but
increases under more acidic or alkaline conditions and at elevated temperatures.[9] For
instance, linuron is reported to be stable in neutral agueous media.[8] The half-life of
monolinuron in water has been determined to be 22 days.[10]

General Hydrolysis Pathway for Phenylurea Herbicides:

The hydrolysis of phenylurea herbicides typically involves the cleavage of the urea bond,
leading to the formation of a substituted aniline and a derivative of carbamic acid, which can
further decompose.

Cycluron Hydrolysis . ) .
(3-cyclooctyl-1 1-dimethylurea) | (H20, H* or OH-) Cyclooctylamine + Dimethylamine + CO2

Click to download full resolution via product page

Caption: General hydrolysis pathway of Cycluron.

Photolysis

Photolysis is the degradation of a molecule by light. Phenylurea herbicides can undergo
photodegradation in aqueous solutions when exposed to sunlight.

Specific photolysis data for Cycluron in water is not readily available. However, studies on the
related compound diuron have shown that its photodegradation is influenced by pH.[11][12][13]
The process can be complex, involving direct absorption of light by the herbicide or indirect
photolysis mediated by other substances in the water.

Potential Photodegradation Pathways for Cycluron:

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monuron
https://pubchem.ncbi.nlm.nih.gov/compound/Linuron
https://pubchem.ncbi.nlm.nih.gov/compound/Monolinuron
https://www.benchchem.com/product/b1210594?utm_src=pdf-body-img
https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.jstage.jst.go.jp/article/geochemj/49/3/49_2.0358/_article
https://geochemical-journal.jp/papers/view/1787
https://www.researchgate.net/publication/272183747_Photodegradation_of_the_herbicide_Diuron_in_water_under_simulated_sunlight
https://www.benchchem.com/product/b1210594?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Based on studies of other phenylurea herbicides, potential photodegradation pathways for
Cycluron could include N-demethylation, hydroxylation of the cyclooctyl ring, and cleavage of
the urea linkage.

Photodegradation Pathways

Cycluron

hv hv hv

N-Demethylation Product Hydroxylated Product Urea Bond Cleavage Products

Click to download full resolution via product page

Caption: Potential photodegradation pathways for Cycluron.

Experimental Protocols

Standardized methods are crucial for obtaining reliable and comparable data on the solubility
and stability of chemical compounds. The following sections outline the principles of widely
accepted experimental protocols.

Determination of Aqueous Solubility (OECD 105)

The OECD Guideline for the Testing of Chemicals, Test No. 105, describes two primary
methods for determining water solubility: the Column Elution Method and the Flask Method.[14]
[15][16][17]

Workflow for Solubility Determination (Flask Method):
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Add excess Cycluron to water

:

Equilibrate at constant temperature
(e.g., 20°C, with stirring)

:

Separate solid and liquid phases
(centrifugation/filtration)

:

Analyze Cycluron concentration in the
agueous phase (e.g., by HPLC-UV)

Click to download full resolution via product page

Caption: Workflow for the Flask Method (OECD 105).

Hydrolysis Study (OECD 111)

OECD Guideline 111 details a procedure for assessing the rate of hydrolysis of chemicals in
water at different pH values (typically 4, 7, and 9) and temperatures.

Workflow for Hydrolysis Study:
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Prepare buffered aqueous solutions
of Cycluron at different pH values

:

Incubate solutions in the dark
at constant temperature

:

Collect samples at various time intervals

:

Analyze Cycluron concentration
and identify degradation products

:

Calculate hydrolysis rate constants
and half-lives

Click to download full resolution via product page

Caption: Workflow for a hydrolysis study (OECD 111).

Photolysis Study (OECD 316)

OECD Guideline 316 provides a framework for studying the photodegradation of chemicals in
water using a light source that simulates natural sunlight.

Workflow for Photolysis Study:
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Prepare an aqueous solution of Cycluron

N

Irradiate with a simulated sunlight source Maintain a dark control sample

~,

Collect samples from both irradiated
and dark control at time intervals

'

Analyze Cycluron concentration and
identify photoproducts

'

Determine photolysis rate constant
and half-life

Click to download full resolution via product page

Caption: Workflow for a photolysis study (OECD 316).

Analytical Methodology

High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common
and effective method for the quantitative analysis of phenylurea herbicides and their
degradation products in aqueous samples.[18][19] For the identification of unknown
degradation products, Mass Spectrometry (MS) is an indispensable tool.[20][21][22]
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Conclusion

The aqueous solubility of Cycluron at ambient temperature is well-documented. However,
there is a significant lack of quantitative data regarding its stability in aqueous solutions under
various environmental conditions such as different pH levels, temperatures, and light exposure.
Based on the behavior of structurally related phenylurea herbicides, it can be inferred that
Cycluron likely undergoes hydrolysis and photolysis, with the rates of these degradation
processes being dependent on environmental factors. To obtain a definitive understanding of
Cycluron's environmental fate, further experimental studies following standardized protocols,
such as those provided by the OECD, are necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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